Cas no 2228189-29-3 (4-Methoxypyridine-2-sulfonyl fluoride)

• Product Name: 4-Methoxypyridine-2-sulfonyl fluoride
• CAS No: 2228189-29-3
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• MDL: MFCD31737476
• CID: 5466247
• PubChem ID: 137964712
• Update Time: 2025-10-29

4-Methoxypyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-methoxypyridine-2-sulfonyl fluoride
• GS0209
• AT26556
• Z3271510271
• 4-Methoxypyridine-2-sulfonyl fluoride

• MDL： MFCD31737476
• Inchi： 1S/C6H6FNO3S/c1-11-5-2-3-8-6(4-5)12(7,9)10/h2-4H,1H3
• InChI Key： BGSASQABKCTKHM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CN=1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 191.00524239 g/mol
• Monoisotopic Mass: 191.00524239 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.18
• XLogP3: 0.9
• Topological Polar Surface Area: 64.599

Additional information on 4-Methoxypyridine-2-sulfonyl fluoride

Comprehensive Overview of 4-Methoxypyridine-2-sulfonyl fluoride (CAS No. 2228189-29-3): Properties, Applications, and Innovations

4-Methoxypyridine-2-sulfonyl fluoride (CAS No. 2228189-29-3) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research and industrial applications. This compound, characterized by its unique methoxypyridine backbone and reactive sulfonyl fluoride group, serves as a versatile building block in organic synthesis, medicinal chemistry, and materials science. Its molecular structure combines the electron-donating properties of the methoxy group with the electrophilic reactivity of the sulfonyl fluoride, making it a valuable tool for chemists exploring click chemistry and suFEx (Sulfur Fluoride Exchange) reactions.

In recent years, the demand for 4-Methoxypyridine-2-sulfonyl fluoride has surged due to its role in proteomics research and bioconjugation. Researchers leverage its ability to selectively modify proteins and peptides, enabling advancements in drug discovery and biomarker identification. The compound's compatibility with aqueous environments and stability under physiological conditions aligns with the growing trend toward green chemistry and sustainable methodologies. Notably, its application in covalent inhibitor design has been highlighted in studies targeting enzyme active sites, addressing challenges in precision medicine.

The synthesis of 4-Methoxypyridine-2-sulfonyl fluoride typically involves multi-step protocols, including the functionalization of pyridine derivatives followed by fluorosulfonation. Innovations in flow chemistry have streamlined its production, reducing waste and improving yield—a critical consideration for industries prioritizing cost-effective scaling. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to verify purity, ensuring compliance with stringent pharmaceutical standards.

Beyond life sciences, this compound finds utility in advanced material engineering. Its incorporation into polymeric networks enhances thermal stability and chemical resistance, catering to applications in electronic coatings and adhesive formulations. The rise of smart materials and self-healing polymers has further amplified interest in its reactive properties, particularly in cross-linking scenarios.

From an SEO perspective, queries such as "4-Methoxypyridine-2-sulfonyl fluoride uses", "CAS 2228189-29-3 suppliers", and "sulfonyl fluoride in drug development" reflect user intent around procurement and scientific relevance. Addressing these topics, this article underscores the compound's alignment with cutting-edge research while providing actionable insights for academia and industry alike.